Cas no 1142210-68-1 (Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate)

Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate structure
1142210-68-1 structure
Product Name:Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate
CAS No:1142210-68-1
MF:C12H10FN3O3S
MW:295.289504528046
MDL:MFCD12028366
CID:4681213
Update Time:2023-11-22

Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-{[(4-fluorophenyl)amino]carbonyl}-1,3,4-thiadiazole-2-carboxylate
    • Ethyl 5-((4-fluorophenyl)carbamoyl)-1,3,4-thiadiazole-2-carboxylate
    • ethyl 5-[(4-fluorophenyl)carbamoyl]-1,3,4-thiadiazole-2-carboxylate
    • Ethyl 5-([(4-fluorophenyl)amino]carbonyl)-1,3,4-thiadiazole-2-carboxylate
    • STK506024
    • 1,3,4-thiadiazole-2-carboxylic acid, 5-[[(4-fluorophenyl)amino]carbonyl]-, ethyl ester
    • Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate
    • MDL: MFCD12028366
    • Inchi: 1S/C12H10FN3O3S/c1-2-19-12(18)11-16-15-10(20-11)9(17)14-8-5-3-7(13)4-6-8/h3-6H,2H2,1H3,(H,14,17)
    • InChI Key: SGFBVNXSUOIIAQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=NN=C1C(NC1C=CC(=CC=1)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Topological Polar Surface Area: 109

Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate Pricemore >>

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Ethyl 5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazole-2-carboxylate Related Literature

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